Cas no 1249098-07-4 (5-(3,4-Dichloro-phenoxy)pentanenitrile)

• Product Name: 5-(3,4-Dichloro-phenoxy)pentanenitrile
• CAS No: 1249098-07-4
• MF: C₁₁H₁₁Cl₂NO
• MW: 244.117141008377
• MDL: MFCD14645551
• CID: 5231605
• Update Time: 2026-03-07

5-(3,4-Dichloro-phenoxy)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dichloro-phenoxy)pentanenitrile
• 5-(3,4-dichlorophenoxy)pentanenitrile

• MDL： MFCD14645551
• Inchi： 1S/C11H11Cl2NO/c12-10-5-4-9(8-11(10)13)15-7-3-1-2-6-14/h4-5,8H,1-3,7H2
• InChI Key： HMNNLOOOPIMWAI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OCCCCC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 226
• XLogP3: 3.6
• Topological Polar Surface Area: 33

Additional information on 5-(3,4-Dichloro-phenoxy)pentanenitrile

5-(3,4-Dichlorophenoxy)pentanenitrile: A Comprehensive Overview

The compound 5-(3,4-Dichlorophenoxy)pentanenitrile, identified by the CAS number 1249098-07-4, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

The molecular structure of 5-(3,4-Dichlorophenoxy)pentanenitrile consists of a pentane chain substituted with a cyano group at one end and a 3,4-dichlorophenoxy group at the other. This substitution pattern imparts distinct electronic and steric properties to the molecule. The presence of the dichlorophenoxy group introduces both electron-withdrawing and steric effects, which are crucial in determining its reactivity and stability. Recent studies have highlighted the importance of such substituents in modulating the physical and chemical properties of similar compounds.

Synthesis of 5-(3,4-Dichlorophenoxy)pentanenitrile typically involves multi-step organic reactions. A common approach includes the nucleophilic substitution of an appropriate bromide or chloride with a phenoxy group followed by cyanation. The choice of reagents and reaction conditions plays a pivotal role in achieving high yields and purity. Researchers have explored various catalysts and solvents to optimize this process, with some studies suggesting that microwave-assisted synthesis can significantly reduce reaction times while maintaining product quality.

The chemical properties of 5-(3,4-Dichlorophenoxy)pentanenitrile make it a versatile compound with potential applications in agriculture, pharmaceuticals, and materials science. Its ability to act as both an electron donor and acceptor makes it suitable for use in advanced materials such as conductive polymers. Recent research has demonstrated its effectiveness as a precursor for synthesizing novel materials with enhanced electrical properties.

In terms of biological activity, 5-(3,4-Dichlorophenoxy)pentanenitrile has shown promise as a bioactive compound. Studies have indicated that it exhibits moderate antifungal activity against certain plant pathogens, making it a potential candidate for agricultural applications. Additionally, its structural similarity to known pharmacophores suggests that it could be explored further in drug discovery programs targeting specific therapeutic areas.

The environmental impact of 5-(3,4-Dichlorophenoxy)pentanenitrile is another area of interest. Assessments have been conducted to evaluate its biodegradability and toxicity levels. While initial findings suggest that it is not highly toxic to aquatic life under standard conditions, further studies are required to fully understand its long-term effects on ecosystems.

In conclusion, 5-(3,4-Dichlorophenoxy)pentanenitrile, CAS number 1249098-07-4, is a compound with diverse applications and ongoing research potential. Its unique structure and properties make it a valuable addition to various fields, from materials science to agriculture. As research continues to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.